Cas no 2034460-62-1 (4-{3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-2H-chromen-2-one)

• Product Name: 4-{3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-2H-chromen-2-one
• CAS No: 2034460-62-1
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6279298
• PubChem ID: 119099140
• Update Time: 2025-05-21

4-{3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-2H-chromen-2-one
• F1923-0755
• 4-(3-(4-(4-methoxyphenyl)piperazin-1-yl)propoxy)-2H-chromen-2-one
• 4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one
• 4-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy]chromen-2-one
• AKOS026679526
• 2034460-62-1

• Inchi： 1S/C23H26N2O4/c1-27-19-9-7-18(8-10-19)25-14-12-24(13-15-25)11-4-16-28-22-17-23(26)29-21-6-3-2-5-20(21)22/h2-3,5-10,17H,4,11-16H2,1H3
• InChI Key： VTJCOOGVMJBASO-UHFFFAOYSA-N
• SMILES： O(C1=CC(=O)OC2C=CC=CC1=2)CCCN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-{3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-2H-chromen-2-one

4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one: A Comprehensive Overview

4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one, commonly referred to by its CAS number 2034460-62-1, is a structurally complex compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique chemical structure, which combines a chromenone moiety with a piperazine ring, both of which are well-known for their pharmacological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases, including cancer and neurodegenerative disorders.

The molecular structure of 4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one is characterized by a chromenone core, which is a benzopyran derivative with a ketone group at the 2-position. This core is connected to a piperazine ring via a propoxy linkage. The piperazine ring itself is substituted with a methoxyphenyl group, which adds to the compound's complexity and potential bioactivity. This combination of structural elements makes the compound an interesting target for researchers exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging both traditional and modern methodologies. For instance, researchers have employed Suzuki coupling reactions and other cross-coupling techniques to construct the key intermediates required for its synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmacological studies.

In terms of pharmacological activity, 4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one has demonstrated promising results in preclinical studies. It has been shown to exhibit potent antioxidant properties, which are attributed to the presence of the chromenone moiety. Antioxidants are crucial in mitigating oxidative stress, a condition linked to various diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, the compound has displayed significant anti-inflammatory activity, making it a potential candidate for treating inflammatory conditions like arthritis.

The integration of the piperazine ring into the structure introduces additional functional groups that enhance the compound's bioavailability and pharmacokinetic properties. Piperazine derivatives are known for their ability to modulate ion channels and receptors, which could be exploited in developing drugs targeting specific pathological conditions. Recent studies have focused on optimizing the substituents on the piperazine ring to further enhance its therapeutic potential.

In addition to its pharmacological applications, 4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one has also been explored for its role in drug delivery systems. Its structural flexibility allows for conjugation with other molecules, enabling targeted drug delivery and improved therapeutic outcomes. Researchers are investigating its use as a carrier for anticancer drugs, where it could potentially deliver chemotherapeutic agents directly to tumor cells while minimizing systemic toxicity.

The CAS number 2034460-62-1 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. This ensures that researchers and regulatory bodies can accurately reference and track the compound during its development and approval processes. The availability of detailed information under this CAS number facilitates collaboration among scientists worldwide, accelerating advancements in related fields.

In conclusion, 4-{3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-2H-chromen-2-one, identified by CAS number 2034460-62-1, represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising pharmacological properties, positions it as a valuable asset in drug discovery and development efforts. As research continues to uncover new applications and optimize its properties, this compound holds great potential in addressing unmet medical needs across various therapeutic areas.